Cas no 1279204-83-9 (3-Methyl-N-((2-morpholinopyrimidin-5-yl)methyl)butan-1-amine)

• Product Name: 3-Methyl-N-((2-morpholinopyrimidin-5-yl)methyl)butan-1-amine
• CAS No: 1279204-83-9
• MF: C₁₄H₂₄N₄O
• MW: 264.366562843323
• CID: 5148899
• Update Time: 2025-05-23

3-Methyl-N-((2-morpholinopyrimidin-5-yl)methyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-N-((2-morpholinopyrimidin-5-yl)methyl)butan-1-amine
• (3-Methyl-butyl)-(2-morpholin-4-yl-pyrimidin-5-ylmethyl)-amine

• Inchi： 1S/C14H24N4O/c1-12(2)3-4-15-9-13-10-16-14(17-11-13)18-5-7-19-8-6-18/h10-12,15H,3-9H2,1-2H3
• InChI Key： AGJBDZNCEAFDTR-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=CC(=CN=2)CNCCC(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 236
• XLogP3: 1.3
• Topological Polar Surface Area: 50.3

Additional information on 3-Methyl-N-((2-morpholinopyrimidin-5-yl)methyl)butan-1-amine

3-Methyl-N-((2-morpholinopyrimidin-5-yl)methyl)butan-1-amine: A Comprehensive Overview

The compound with CAS No. 1279204-83-9, known as 3-Methyl-N-((2-morpholinopyrimidin-5-yl)methyl)butan-1-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a morpholino-pyrimidine moiety and a butanamine backbone. The integration of these structural elements contributes to its potential as a therapeutic agent in various disease states.

Recent studies have highlighted the anti-cancer properties of 3-Methyl-N-((2-morpholinopyrimidin-5-yl)methyl)butan-1-amine. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in malignant tumors. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-cancer therapies.

In addition to its anti-cancer potential, 3-Methyl-N-((2-morpholinopyrimidin-5-yl)methyl)butan-1-amine has also been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can mitigate oxidative stress and inflammation in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The ability of the compound to cross the blood-brain barrier and target specific neuronal pathways makes it a promising candidate for addressing unmet needs in neurology.

The synthesis of 3-Methyl-N-((2-morpholinopyrimidin-5-yl)methyl)butan-1-amine involves a multi-step process that combines principles from organic chemistry and combinatorial synthesis. Key steps include the formation of the morpholino-pyrimidine ring system and the subsequent alkylation to introduce the butanamine side chain. Optimization of reaction conditions has enabled researchers to achieve high yields and purities, facilitating further preclinical and clinical evaluations.

From an SEO optimization perspective, this compound's name and related terms, such as "morpholinopyrimidine derivatives" and "anti-cancer agents", are critical for enhancing online visibility. By incorporating these keywords strategically within scientific articles, conference presentations, and industry reports, researchers can ensure that their work reaches a broader audience while maintaining academic integrity.

Looking ahead, ongoing research aims to elucidate the full spectrum of biological activities associated with 3-Methyl-N-((2-morpholinopyrimidin-5-yl)methyl)butan-amie. Collaborative efforts between academia and industry are expected to accelerate its progression from the laboratory to clinical trials. As our understanding of this compound deepens, it holds the promise of becoming a cornerstone in modern medicine.